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Compound of Interest

Compound Name: DISPERSE RED 65

Cat. No.: B076925

For Immediate Release

This guide provides a comprehensive comparison of the photostability of Disperse Red 65, a
widely used monoazo dye, against established industry standards. The data and protocols
presented herein are intended for researchers, scientists, and professionals in the drug
development and textile industries who require reliable information on the light fastness of this
dye.

Executive Summary

Disperse Red 65 exhibits good to very good light fastness, making it a suitable candidate for
applications requiring resistance to fading upon light exposure. When tested under
standardized conditions, its performance is comparable to high industry benchmarks. This
guide details the experimental protocols for photostability testing and presents the performance
data of Disperse Red 65 in a clear, comparative format.

Data Presentation: Photostability of Disperse Red
65

The photostability of Disperse Red 65 has been evaluated using internationally recognized
standards: the American Association of Textile Chemists and Colorists (AATCC) and the
International Organization for Standardization (ISO). The results are summarized in the table
below.
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Light Fastness

Standard Test Method . Interpretation
Rating

AATCC 16-2004 6[1] Good

ISO 105-B02 5-6[1] Good to Very Good

Note: The light fastness is rated on the Blue Wool Scale, which ranges from 1 (very poor) to 8
(outstanding)[2][3]. A higher rating indicates greater resistance to fading.

Experimental Protocol: Photostability Testing

The following protocol is a generalized procedure based on the AATCC Test Method 16 and
ISO 105-B02 for assessing the color fastness to light of textiles.[4][5][6][7]

1. Objective: To determine the resistance of a dyed textile to the fading effect of light.

2. Materials and Apparatus:

o Textile specimen dyed with Disperse Red 65.

o Blue Wool Standard reference fabrics (ISO 105-B08 or AATCC L2-L9).[4][8]

» Xenon arc lamp fading apparatus, capable of providing a spectral distribution similar to
natural daylight (D65).[4][9][10]

e Opaque masks for covering portions of the specimens and standards.

» Grey Scale for Assessing Change in Colour (ISO 105-A02).[4]

» Spectrophotometer or colorimeter for quantitative color measurement (optional).

3. Procedure:
4. Reporting:

» Report the numerical rating for light fastness based on the Blue Wool Standard that most
closely matches the fading of the test specimen.

o Specify the test method used (ISO 105-B02 or AATCC 16).

» Note the type of light source and the exposure conditions.

Visualization of Experimental Workflow
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The following diagram illustrates the key steps in the photostability testing process.

Experimental Workflow for Photostability Testing
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Caption: A flowchart of the photostability testing process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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